Cas no 2680679-98-3 (benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate)

benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate structure
2680679-98-3 structure
Product Name:benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate
CAS No:2680679-98-3
MF:C15H19N3O4S
MW:337.394062280655
CID:5621777
PubChem ID:165921476
Update Time:2023-09-08

benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28296624
    • 2680679-98-3
    • benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate
    • Inchi: 1S/C15H19N3O4S/c1-2-10-18(23(20,21)17-11-8-16-9-12-17)15(19)22-13-14-6-4-3-5-7-14/h1,3-7,16H,8-13H2
    • InChI Key: CKCPNDKIFLPHTH-UHFFFAOYSA-N
    • SMILES: S(N(C(=O)OCC1C=CC=CC=1)CC#C)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 337.10962727g/mol
  • Monoisotopic Mass: 337.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 87.3Ų

benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate Pricemore >>

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